![molecular formula C15H11NO2 B1614382 2-Cyano-4'-methoxybenzophenone CAS No. 750633-78-4](/img/structure/B1614382.png)
2-Cyano-4'-methoxybenzophenone
Overview
Description
2-Cyano-4'-methoxybenzophenone (2C4MBP) is a chemical compound that has been widely studied due to its interesting properties. It is an aromatic ketone with a molecular formula of C14H10O2. 2C4MBP is a yellow, crystalline solid that is soluble in most organic solvents. It has a melting point of 93-95°C and a boiling point of 285-286°C. 2C4MBP is a versatile compound that has been used in a variety of applications, including synthesis, drug development, and biochemistry.
Scientific Research Applications
Photochemistry Applications
2-Cyano-4'-methoxybenzophenone (and related compounds) have been studied for their photochemical properties. For instance, research on the photochemistry of 2-alkoxymethyl-5-methylphenacyl chloride and benzoate demonstrates how irradiation in dry, nonnucleophilic solvents leads to the formation of 3-alkoxy-6-methylindan-1-ones with high chemical yields. This highlights the compound's potential utility in synthetic organic chemistry due to the remarkable selectivity of these photoreactions (Plíštil et al., 2006).
Environmental Analysis
The detection of hydroxylated benzophenone UV absorbers, including derivatives of this compound, in environmental water samples has been achieved using solid-phase extraction followed by liquid chromatography-tandem mass spectrometry (LC-MS/MS). This procedure underscores the importance of these compounds in monitoring the ecological impact of UV filters (Negreira et al., 2009).
Properties
IUPAC Name |
2-(4-methoxybenzoyl)benzonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11NO2/c1-18-13-8-6-11(7-9-13)15(17)14-5-3-2-4-12(14)10-16/h2-9H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QAOUFVQLMFMIDR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)C2=CC=CC=C2C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90641486 | |
Record name | 2-(4-Methoxybenzoyl)benzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90641486 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
237.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
750633-78-4 | |
Record name | 2-(4-Methoxybenzoyl)benzonitrile | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=750633-78-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-(4-Methoxybenzoyl)benzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90641486 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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